88-45-9

2,5-Diaminobenzenesulfonic acid

In Stock

• CAS RN:
• 88-45-9

• Formula:
• C6H8N2O3S

• InChI:
• InChI=1S/C6H8N2O3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,7-8H2,(H,9,10,11)

• InChIKey:
• HEAHMJLHQCESBZ-UHFFFAOYSA-N

• 2,5-Diaminobenzenesulfonic acid is a dye precursor. Electrochemical copolymerization of 2,5-diaminobenzensulfonic acid and aniline by cyclic voltammetry on IrO₂ coated titanium electrodes was reported.
  
  

L-Iditol

In Stock

• CAS RN:
• 488-45-9

• Formula:
• C6H14O6

• InChI:
• InChI=1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5+,6+/m0/s1

• InChIKey:
• FBPFZTCFMRRESA-UNTFVMJOSA-N

• L-Iditol, also known as L-idit or D-dulcitol, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. L-Iditol is soluble (in water) and a very weakly acidic compound (based on its pKa). L-Iditol has been detected in multiple biofluids, such as feces, urine, and blood. L-Iditol exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, L-iditol can be found in a number of food items such as kai-lan, olive, lovage, and groundcherry. This makes L-iditol a potential biomarker for the consumption of these food products.
  L-iditol is the L-enantiomer of iditol. It has a role as a fungal metabolite and a human metabolite. It is an enantiomer of a D-iditol.

8-[(Tributylstannyl)oxy]quinoline

Usually In Stock

• CAS RN:
• 5488-45-9

• Formula:
• C21H33NOSn

• InChI:
• InChI=1S/C9H7NO.3C4H9.Sn/c11-8-5-1-3-7-4-2-6-10-9(7)8;3*1-3-4-2;/h1-6,11H;3*1,3-4H2,2H3;/q;;;;+1/p-1

• InChIKey:
• DJKDNXSBSRRGIU-UHFFFAOYSA-M

• 8-[(Tributylstannyl)oxy]quinoline is a useful research compound. Its molecular formula is C21H33NOSn and its molecular weight is 434.2 g/mol. The purity is usually 95%.

3-(2-Hydroxyethyl)-5,5-diphenylimidazolidin-4-one

Usually In Stock

• CAS RN:
• 39588-45-9

• Formula:
• C17H18N2O2

• InChI:
• InChI=1S/C17H18N2O2/c20-12-11-19-13-18-17(16(19)21,14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,18,20H,11-13H2

• InChIKey:
• MMHXEQAAFQORNL-UHFFFAOYSA-N

• 3-(2-Hydroxyethyl)-5,5-diphenylimidazolidin-4-one is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.34 g/mol. The purity is usually 95%.

(R)-3-Isopropylamino-1,2-propanediol

In Stock

• CAS RN:
• 97988-45-9

• Formula:
• C6H15NO2

• InChI:
• InChI=1S/C6H15NO2/c1-5(2)7-3-6(9)4-8/h5-9H,3-4H2,1-2H3/t6-/m1/s1

• InChIKey:
• YKBZGEJJKPNRSI-ZCFIWIBFSA-N

• (R)-3-Isopropylamino-1,2-propanediol is a useful research compound. Its molecular formula is C6H15NO2 and its molecular weight is 133.19 g/mol. The purity is usually 95%.

Allyldiethoxymethylsilane

• CAS RN:
• 18388-45-9

• Formula:
• C8H18O2Si

• InChI:
• InChI=1S/C8H18O2Si/c1-5-8-11(4,9-6-2)10-7-3/h5H,1,6-8H2,2-4H3

• InChIKey:
• VKJWRHASAVFGPS-UHFFFAOYSA-N

• Allyldiethoxymethylsilane is a useful research compound. Its molecular formula is C8H18O2Si and its molecular weight is 174.31 g/mol. The purity is usually 95%.

5-Bromo-1-pentanesulfonic Acid Sodium Salt

In Stock

• CAS RN:
• 55788-45-9

• Formula:
• C5H11BrNaO3S

• InChI:
• InChI=1S/C5H11BrO3S.Na/c6-4-2-1-3-5-10(7,8)9;/h1-5H2,(H,7,8,9);

• InChIKey:
• IVGFVQCJAWZSFM-UHFFFAOYSA-N

• 5-Bromo-1-pentanesulfonic Acid Sodium Salt, also known as 5-Bromo-1-pentanesulfonic Acid Sodium Salt, is a useful research compound. Its molecular formula is C5H11BrNaO3S and its molecular weight is 254.094. The purity is usually 95%.

4-[(2,4-Difluorophenoxy)methyl]benzoic acid

In Stock

• CAS RN:
• 149288-45-9

• Formula:
• C14H10F2O3

• InChI:
• InChI=1S/C14H10F2O3/c15-11-5-6-13(12(16)7-11)19-8-9-1-3-10(4-2-9)14(17)18/h1-7H,8H2,(H,17,18)

• InChIKey:
• KDFUENZPZGEIGU-UHFFFAOYSA-N

• 4-[(2,4-Difluorophenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H10F2O3 and its molecular weight is 264.22 g/mol. The purity is usually 95%.

3-(2,4-Dichlorobenzyl)-6-(phenylsulfanyl)pyridazine

In Stock

• CAS RN:
• 241488-45-9

• Formula:
• C17H12Cl2N2S

• InChI:
• InChI=1S/C17H12Cl2N2S/c18-13-7-6-12(16(19)11-13)10-14-8-9-17(21-20-14)22-15-4-2-1-3-5-15/h1-9,11H,10H2

• InChIKey:
• ARZNQNCIEWOEFU-UHFFFAOYSA-N

• 3-(2,4-Dichlorobenzyl)-6-(phenylsulfanyl)pyridazine is a useful research compound. Its molecular formula is C17H12Cl2N2S and its molecular weight is 347.26. The purity is usually 95%.

N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide

In Stock

• CAS RN:
• 851988-45-9

• Formula:
• C15H11F2N3O2S

• InChI:
• InChI=1S/C15H11F2N3O2S/c1-22-11-5-3-2-4-9(11)14(21)19-20-15-18-13-10(17)6-8(16)7-12(13)23-15/h2-7H,1H3,(H,18,20)(H,19,21)

• InChIKey:
• CBBOQNFHQWXAEY-UHFFFAOYSA-N

• N'-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H11F2N3O2S and its molecular weight is 335.33. The purity is usually 95%.

2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide

In Stock

• CAS RN:
• 877788-45-9

• Formula:
• C23H22N4OS

• InChI:
• InChI=1S/C23H22N4OS/c1-15-9-7-8-12-19(15)25-20(28)14-29-21-13-16(2)24-23-22(17(3)26-27(21)23)18-10-5-4-6-11-18/h4-13H,14H2,1-3H3,(H,25,28)

• InChIKey:
• NFPNUZMAQVDYBY-UHFFFAOYSA-N

• 2-((2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide is a useful research compound. Its molecular formula is C23H22N4OS and its molecular weight is 402.52. The purity is usually 95%.

(r)-Tert-butyl pyrrolidine-3-carboxylate

Usually In Stock

• CAS RN:
• 681288-45-9

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-9(2,3)12-8(11)7-4-5-10-6-7/h7,10H,4-6H2,1-3H3/t7-/m1/s1

• InChIKey:
• XWAHLXHVEMYNMY-SSDOTTSWSA-N

• (r)-Tert-butyl pyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24 g/mol. The purity is usually 95%.

7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(2-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-45-9

• Formula:
• C25H22ClN5O3S

• InChI:
• InChI=1S/C25H22ClN5O3S/c1-3-16-8-11-19(12-9-16)35(32,33)25-24-28-23(27-15-17-6-4-5-7-22(17)34-2)20-14-18(26)10-13-21(20)31(24)30-29-25/h4-14H,3,15H2,1-2H3,(H,27,28)

• InChIKey:
• RYKZAWJXIAXRFG-UHFFFAOYSA-N

• 7-chloro-3-((4-ethylphenyl)sulfonyl)-N-(2-methoxybenzyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H22ClN5O3S and its molecular weight is 507.99. The purity is usually 95%.

3-(4-Chlorophenyl)-3',5'-dichloropropiophenone

In Stock

• CAS RN:
• 898788-45-9

• Formula:
• C15H11Cl3O

• InChI:
• InChI=1S/C15H11Cl3O/c16-12-4-1-10(2-5-12)3-6-15(19)11-7-13(17)9-14(18)8-11/h1-2,4-5,7-9H,3,6H2

• InChIKey:
• XXIUWYJSHKEBNS-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3',5'-dichloropropiophenone is a useful research compound. Its molecular formula is C15H11Cl3O and its molecular weight is 313.6 g/mol. The purity is usually 95%.

4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-methyl-N-phenylbutanamide

In Stock

• CAS RN:
• 953188-45-9

• Formula:
• C23H25N3O4

• InChI:
• InChI=1S/C23H25N3O4/c1-25(18-8-5-4-6-9-18)22(27)10-7-15-26-23(28)14-12-19(24-26)17-11-13-20(29-2)21(16-17)30-3/h4-6,8-9,11-14,16H,7,10,15H2,1-3H3

• InChIKey:
• VINNQQORKUQLBI-UHFFFAOYSA-N

• 4-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)-N-methyl-N-phenylbutanamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.47. The purity is usually 95%.

[1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol

Usually In Stock

• CAS RN:
• 1289388-45-9

• Formula:
• C13H17Cl2NO

• InChI:
• InChI=1S/C13H17Cl2NO/c14-12-2-1-3-13(15)11(12)8-16-6-4-10(9-17)5-7-16/h1-3,10,17H,4-9H2

• InChIKey:
• BVNKVBVIAXFGNK-UHFFFAOYSA-N

• [1-(2,6-Dichloro-benzyl)-piperidin-4-yl]-methanol is a useful research compound. Its molecular formula is C13H17Cl2NO and its molecular weight is 274.18 g/mol. The purity is usually 95%.

tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate

In Stock

• CAS RN:
• 1365988-45-9

• Formula:
• C15H24N4O2

• InChI:
• InChI=1S/C15H24N4O2/c1-15(2,3)21-14(20)18-11-12-5-9-19(10-6-12)13-16-7-4-8-17-13/h4,7-8,12H,5-6,9-11H2,1-3H3,(H,18,20)

• InChIKey:
• WLRISJQLMOJXJN-UHFFFAOYSA-N

• Tert-Butyl N-[1-(pyrimidin-2-yl)piperidin-4-yl]methylcarbamate is a useful research compound. Its molecular formula is C15H24N4O2 and its molecular weight is 292.383. The purity is usually 95%.

2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoro-N-(piperidin-4-yl)acetamide; trifluoroacetic acid

In Stock

• CAS RN:
• 1823188-45-9

• Formula:
• C15H14ClF8N3O3

• InChI:
• InChI=1S/C13H13ClF5N3O.C2HF3O2/c14-9-5-7(13(17,18)19)6-21-10(9)12(15,16)11(23)22-8-1-3-20-4-2-8;3-2(4,5)1(6)7/h5-6,8,20H,1-4H2,(H,22,23);(H,6,7)

• InChIKey:
• CLGPYPYEMABAGZ-UHFFFAOYSA-N

• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,2-difluoro-N-(piperidin-4-yl)acetamide; trifluoroacetic acid is a useful research compound. Its molecular formula is C15H14ClF8N3O3 and its molecular weight is 471.73 g/mol. The purity is usually 95%.

(2,3-Dimethoxy-benzyl)-[2-(2-fluoro-phenyl)-ethyl]-amine hydrochloride

In Stock

• CAS RN:
• 1158288-45-9

• Formula:
• C17H21ClFNO2

• InChI:
• InChI=1S/C17H20FNO2.ClH/c1-20-16-9-5-7-14(17(16)21-2)12-19-11-10-13-6-3-4-8-15(13)18;/h3-9,19H,10-12H2,1-2H3;1H

• InChIKey:
• YYPDUWWPWYDSLQ-UHFFFAOYSA-N

• (2,3-Dimethoxy-benzyl)-[2-(2-fluoro-phenyl)-ethyl]-amine hydrochloride is a useful research compound. Its molecular formula is C17H21ClFNO2 and its molecular weight is 325.8 g/mol. The purity is usually 95%.

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-oxo-4-(thiophen-2-yl)butanoic acid

In Stock

• CAS RN:
• 1700188-45-9

• Formula:
• C23H19NO5S

• InChI:
• InChI=1S/C23H19NO5S/c25-20(21-10-5-11-30-21)12-19(22(26)27)24-23(28)29-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-11,18-19H,12-13H2,(H,24,28)(H,26,27)

• InChIKey:
• UVCJLZJWPCZPOM-UHFFFAOYSA-N

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-oxo-4-(thiophen-2-yl)butanoic acid is a useful research compound. Its molecular formula is C23H19NO5S and its molecular weight is 421.47. The purity is usually 95%.

N-Cyclopentyl-4-[(2-methylpyridin-4-yl)oxymethyl]piperidine-1-carboxamide

Usually In Stock

• CAS RN:
• 2379988-45-9

• Formula:
• C18H27N3O2

• InChI:
• InChI=1S/C18H27N3O2/c1-14-12-17(6-9-19-14)23-13-15-7-10-21(11-8-15)18(22)20-16-4-2-3-5-16/h6,9,12,15-16H,2-5,7-8,10-11,13H2,1H3,(H,20,22)

• InChIKey:
• GHABRUPEPBXXDK-UHFFFAOYSA-N

• N-Cyclopentyl-4-[(2-methylpyridin-4-yl)oxymethyl]piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H27N3O2 and its molecular weight is 317.433. The purity is usually 95%.

7-Methylimidazo[1,2-a]pyridine-8-carbonitrile

In Stock

• CAS RN:
• 1352888-45-9

• Formula:
• C9H7N3

• InChI:
• InChI=1S/C9H7N3/c1-7-2-4-12-5-3-11-9(12)8(7)6-10/h2-5H,1H3

• InChIKey:
• AIDYYUVRNVVYJF-UHFFFAOYSA-N

• 7-Methylimidazo[1,2-a]pyridine-8-carbonitrile is a useful research compound. Its molecular formula is C9H7N3 and its molecular weight is 157.17 g/mol. The purity is usually 95%.